Cas no 121242-02-2 (2-Naphthalenecarboxylicacid, 4-(3,4-dihydroxyphenyl)-6,7-dihydroxy-)

• Product Name: 2-Naphthalenecarboxylicacid, 4-(3,4-dihydroxyphenyl)-6,7-dihydroxy-
• CAS No: 121242-02-2
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 149413
• PubChem ID: 195328
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 4-(3,4-dihydroxyphenyl)-6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 4-(3,4-dihydroxyphenyl)-6,7-dihydroxy-
• 4-(3,4-dihydroxyphenyl)-6,7-dihydroxynaphthalene-2-carboxylic acid
• KS IV
• 3-Carboxy-6,7-dihydroxy-1-(3',4'-dihydroxy)phenylnaphthalene
• NS00097118
• DTXSID40153201
• AKOS040752284
• 4-(3,4-Dihydroxyphenyl)-6,7-dihydroxy-2-naphthalen
• 3-Carboxy-6,7-dihydroxy-1-(3',4'-dihydroxyphenyl)-naphthalene
• 6,7-dihydroxy-4-(3,4-dihydroxy phenyl)naphthalene-2-carboxylic acid
• 121242-02-2
• SCHEMBL5825926

• Inchi： 1S/C17H12O6/c18-13-2-1-8(5-14(13)19)11-4-10(17(22)23)3-9-6-15(20)16(21)7-12(9)11/h1-7,18-21H,(H,22,23)
• InChI Key： ZSKDVJYWOHBGNI-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C=C(C(=O)O)C=C(C3C=CC(=C(C=3)O)O)C=2C=1)O

Computed Properties

• Exact Mass: 312.06336
• Monoisotopic Mass: 312.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.6
• Boiling Point: 629.7°Cat760mmHg
• Flash Point: 348.6°C
• Refractive Index: 1.796
• PSA: 118.22

2-Naphthalenecarboxylicacid, 4-(3,4-dihydroxyphenyl)-6,7-dihydroxy- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids